Cas no 1260886-75-6 (1-(2-bromoethyl)-4-fluoro-2-(trifluoromethyl)benzene)

• Product Name: 1-(2-bromoethyl)-4-fluoro-2-(trifluoromethyl)benzene
• CAS No: 1260886-75-6
• MF: C₉H₇BrF₄
• MW: 271.04949593544
• CID: 6532798
• PubChem ID: 53402514
• Update Time: 2025-06-09

1-(2-bromoethyl)-4-fluoro-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoethyl)-4-fluoro-2-(trifluoromethyl)benzene
• Benzene, 1-(2-bromoethyl)-4-fluoro-2-(trifluoromethyl)-

• Inchi： 1S/C9H7BrF4/c10-4-3-6-1-2-7(11)5-8(6)9(12,13)14/h1-2,5H,3-4H2
• InChI Key： YNOPWHMOOCJSPU-UHFFFAOYSA-N
• SMILES： C1(CCBr)=CC=C(F)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 269.96673g/mol
• Monoisotopic Mass: 269.96673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.565±0.06 g/cm3(Predicted)
• Boiling Point: 206.1±35.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-(2-bromoethyl)-4-fluoro-2-(trifluoromethyl)benzene

Introduction to 1-(2-bromoethyl)-4-fluoro-2-(trifluoromethyl)benzene (CAS No. 1260886-75-6)

1-(2-bromoethyl)-4-fluoro-2-(trifluoromethyl)benzene, identified by the Chemical Abstracts Service Number (CAS No.) 1260886-75-6, is a fluorinated aromatic compound with significant potential in the field of pharmaceutical and agrochemical research. Its unique structural features, including the presence of a bromoethyl group, a fluoro substituent, and a trifluoromethyl group on a benzene ring, make it a valuable intermediate for synthesizing novel bioactive molecules. This compound has garnered attention due to its role in developing innovative therapeutic agents and crop protection chemicals.

The structural configuration of 1-(2-bromoethyl)-4-fluoro-2-(trifluoromethyl)benzene imparts distinct chemical properties that are highly advantageous for medicinal chemistry applications. The bromoethyl moiety provides a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular frameworks. Concurrently, the fluoro and trifluoromethyl groups enhance the metabolic stability and lipophilicity of derived compounds, key factors in optimizing pharmacokinetic profiles.

In recent years, fluorinated aromatic compounds have been extensively studied for their enhanced biological activity and improved pharmacological properties. The introduction of fluorine atoms into organic molecules often leads to increased binding affinity to biological targets, reduced susceptibility to enzymatic degradation, and improved oral bioavailability. Specifically, the trifluoromethyl group is known to modulate electron density in aromatic systems, influencing reactivity and interaction with biological receptors. This feature has been leveraged in the development of antiviral, anticancer, and anti-inflammatory agents.

The fluoro substituent at the 4-position of the benzene ring in 1-(2-bromoethyl)-4-fluoro-2-(trifluoromethyl)benzene further contributes to its versatility as a synthetic building block. Fluorine atoms can participate in hydrogen bonding interactions, alter hydrophobicity, and influence conformational preferences of molecules. These properties are particularly relevant in designing drugs that require precise spatial orientation within biological macromolecules. Additionally, fluorine labeling is commonly used in diagnostic imaging and probe development due to its favorable nuclear magnetic resonance (NMR) and mass spectrometry (MS) characteristics.

Current research highlights the utility of 1-(2-bromoethyl)-4-fluoro-2-(trifluoromethyl)benzene in synthesizing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. Kinases are enzymes that play pivotal roles in cell signaling pathways, and their dysregulation is often associated with pathological conditions. By incorporating this compound into drug candidates, chemists can exploit its reactive sites to design molecules that selectively inhibit aberrant kinase activity. Preliminary studies have demonstrated promising results in vitro, suggesting its potential as a precursor for next-generation kinase inhibitors.

Moreover, the agrochemical sector has shown interest in derivatives of 1-(2-bromoethyl)-4-fluoro-2-(trifluoromethyl)benzene due to their potential as intermediates for developing novel pesticides. The structural motifs present in this compound can be modified to create herbicides, fungicides, or insecticides with improved efficacy and environmental safety. The trifluoromethyl group, in particular, is known to enhance pesticidal activity by increasing binding affinity to target enzymes or receptors in pests. Ongoing investigations aim to optimize synthetic routes to produce scalable quantities of these derivatives for agricultural applications.

The synthesis of 1-(2-bromoethyl)-4-fluoro-2-(trifluoromethyl)benzene involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps typically include halogenation reactions to introduce the bromoethyl group, followed by electrophilic aromatic substitution to incorporate the fluoro and trifluoromethyl substituents. Advanced catalytic systems have been employed to achieve high regioselectivity and yield in these reactions. For instance, palladium-catalyzed cross-coupling reactions have enabled efficient functionalization at specific positions on the benzene ring without unwanted side products.

In conclusion,1-(2-bromoethyl)-4-fluoro-2-(trifluoromethyl)benzene (CAS No. 1260886-75-6) represents a versatile intermediate with broad applications across pharmaceuticals and agrochemicals. Its unique structural features facilitate diverse chemical modifications, making it a valuable scaffold for developing innovative bioactive molecules. As research continues to uncover new therapeutic targets and sustainable agricultural solutions,1-(2-bromoethyl)-4-fluoro-2-(trifluoromethyl)benzene is poised to play an increasingly significant role in advancing scientific discovery.